Cas no 400858-54-0 (1-Ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 400858-54-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD02090883
• CID: 829712
• Update Time: 2025-10-28

1-Ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazole-4-carboxylic acid
• 1-Ethylpyrazole-4-carboxylic Acid
• 1H-Pyrazole-4-carboxylicacid,1-ethyl-(9CI)
• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-
• BXXOXFNLGLMZSO-UHFFFAOYSA-N
• HMS1618B13
• STK299905
• SBB006977
• 5317AB
• BBL015059
• SB22923
• TRA0053794
• 1-ethyl-1 h-pyrazole-4-carboxylic acid
• BAS 03395082
• SY014178
• ST2403422
• AB1008781
• AB0048754
• AM20100062
• CS

• MDL： MFCD02090883
• Inchi： 1S/C6H8N2O2/c1-2-8-4-5(3-7-8)6(9)10/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： BXXOXFNLGLMZSO-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C=1)CC)=O

Computed Properties

• Exact Mass: 140.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Flash Point: 139.7℃
• Solubility: Slightly soluble (6 g/l) (25 º C),
• PSA: 55.12000
• LogP: 0.60120

1-Ethyl-1H-pyrazole-4-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-Ethyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Application of 1-Ethyl-1H-pyrazole-4-carboxylic acid (CAS: 400858-54-0) in Chemical Biology and Pharmaceutical Research

1-Ethyl-1H-pyrazole-4-carboxylic acid (CAS: 400858-54-0) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. As a pyrazole derivative, this compound serves as a crucial building block for the synthesis of various pharmacologically active molecules. Recent studies have highlighted its role in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, underscoring its importance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-Ethyl-1H-pyrazole-4-carboxylic acid derivatives as selective JAK3 inhibitors, showing promising results in autoimmune disease models. The research team utilized structure-activity relationship (SAR) studies to optimize the compound's scaffold, achieving significant improvements in both potency and selectivity. These findings open new avenues for the development of targeted therapies for rheumatoid arthritis and other inflammatory disorders.

In the field of antimicrobial research, novel derivatives of 1-Ethyl-1H-pyrazole-4-carboxylic acid have shown remarkable activity against drug-resistant bacterial strains. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that certain fluorinated analogs exhibited potent inhibition of DNA gyrase in methicillin-resistant Staphylococcus aureus (MRSA), with MIC values comparable to current frontline antibiotics. The unique electronic properties imparted by the pyrazole ring system appear to contribute to this enhanced antibacterial activity.

The compound's utility extends to cancer research, where it serves as a key intermediate in the synthesis of small molecule inhibitors targeting various oncogenic pathways. Researchers at several pharmaceutical companies have incorporated 1-Ethyl-1H-pyrazole-4-carboxylic acid into their drug discovery pipelines, particularly for programs focused on protein kinase inhibition. Recent patent applications reveal novel synthetic routes that improve the scalability and cost-effectiveness of producing this valuable building block.

From a chemical biology perspective, the 1-Ethyl-1H-pyrazole-4-carboxylic acid scaffold offers excellent opportunities for structure-based drug design. Its rigid planar structure and hydrogen bonding capabilities make it an ideal fragment for molecular recognition studies. Recent advances in cryo-EM and X-ray crystallography have enabled researchers to visualize the binding modes of various derivatives with unprecedented clarity, facilitating rational drug design approaches.

Looking forward, the pharmaceutical industry continues to explore new applications for 1-Ethyl-1H-pyrazole-4-carboxylic acid and its derivatives. With the growing emphasis on personalized medicine and targeted therapies, this compound's versatility positions it as a valuable tool in addressing unmet medical needs. Ongoing research is investigating its potential in neurodegenerative diseases, metabolic disorders, and antiviral therapies, promising to expand its therapeutic applications in the coming years.